2-cyclopentyl-4,5,6,7-tetrahydro-1H-benzimidazole
Overview
Description
2-Cyclopentyl-4,5,6,7-tetrahydro-1H-benzimidazole (2-Cyclo-THBI) is a synthetic compound that has been studied in recent years for its potential applications in scientific research. It has been used in lab experiments to study its biochemical and physiological effects and to explore its potential for use in drug development.
Scientific Research Applications
Antimicrobial Activity
A series of benzimidazoles, including derivatives with cyclopentyl moieties, were synthesized to explore their antimicrobial properties. The compounds exhibited broad-spectrum antibacterial activity against various Gram-positive and Gram-negative bacteria, as well as antimycotic activity against Candida albicans. The structure-activity relationships indicated that the presence of the cyclopentyl group contributed to the antimicrobial efficacy of these compounds (Oren et al., 1999).
Anticancer and Proapoptotic Activity
Polybrominated benzimidazole derivatives, including those related to the tetrahydro-1H-benzimidazole structure, were synthesized and evaluated for their potential as protein kinase CK2 inhibitors with anticancer and proapoptotic activities. These compounds demonstrated significant cytotoxicity against human cancer cell lines and promoted proapoptotic effects, suggesting their potential as therapeutic agents in cancer treatment (Łukowska-Chojnacka et al., 2016).
Quantum-Chemical Insights
The study of tetrahalogenated 1H-benzimidazoles, including analogs of tetrahydro-1H-benzimidazole, provided quantum-chemical insights into their structure-reactivity relationships. The analysis revealed how variations in halogenation affect the weak interaction patterns, crystal packing, and chemical reactivity of these compounds, which could have implications for their biological activity and drug design (Latosinska et al., 2014).
Enzyme Inhibition for Therapeutic Applications
Benzimidazole derivatives, including those structurally related to 2-cyclopentyl-4,5,6,7-tetrahydro-1H-benzimidazole, were investigated for their inhibitory effects on various enzymes such as acetylcholinesterase, monoamine oxidases, and cyclooxygenases. These studies aimed to identify potential multi-action therapeutic agents for treating inflammatory diseases and other conditions (Can et al., 2017).
Mechanism of Action
Benzimidazoles
are a class of heterocyclic aromatic organic compounds. This class of compounds has been widely studied and is known to exhibit a broad range of biological activities. Some benzimidazoles have been used as pharmaceuticals, including antiparasitic drugs .
Target of Action
Benzimidazoles often interact with beta-tubulin, inhibiting its polymerization into microtubules . This disrupts cellular processes, including cell division.
Mode of Action
By binding to beta-tubulin, benzimidazoles prevent the formation of microtubules, structures necessary for cell division and other important cellular functions .
Biochemical Pathways
The disruption of microtubule formation affects many biochemical pathways. For instance, it can lead to cell cycle arrest and apoptosis, or programmed cell death .
Pharmacokinetics
The ADME properties (Absorption, Distribution, Metabolism, and Excretion) of benzimidazoles can vary widely depending on their specific chemical structure. Some are well-absorbed and widely distributed throughout the body, while others are not .
Result of Action
The ultimate effect of benzimidazoles on cells is often cell death due to the disruption of vital cellular processes .
Action Environment
The action, efficacy, and stability of benzimidazoles can be influenced by various environmental factors, including pH, temperature, and the presence of other substances .
Biochemical Analysis
Biochemical Properties
2-cyclopentyl-4,5,6,7-tetrahydro-1H-benzimidazole plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with oxidizing agents, which catalyze its formation . The nature of these interactions often involves binding to active sites of enzymes, leading to either inhibition or activation of enzymatic activity. This compound’s interaction with proteins can alter their conformation and function, thereby influencing various biochemical pathways.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to biomolecules, leading to enzyme inhibition or activation. For instance, the compound’s interaction with oxidizing agents results in the formation of benzimidazole derivatives . These interactions can lead to changes in gene expression, influencing the synthesis of proteins involved in critical cellular functions. The binding interactions of this compound with enzymes can either enhance or inhibit their activity, thereby modulating biochemical pathways.
properties
IUPAC Name |
2-cyclopentyl-4,5,6,7-tetrahydro-1H-benzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c1-2-6-9(5-1)12-13-10-7-3-4-8-11(10)14-12/h9H,1-8H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABVCALJSWLYXHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=NC3=C(N2)CCCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.